Cas no 375857-72-0 (7-Cyclopropylimidazo[1,2-a]pyrimidine)
7-Cyclopropylimidazo[1,2-a]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 7-Cyclopropylimidazo[1,2-a]pyrimidine
- 7-cyclopropylimidazo[1,2-alpha]pyrimidine
- Y8911
- BDBCBURPPOWYAY-UHFFFAOYSA-N
- SCHEMBL7233276
- 375857-72-0
- DS-017095
- AKOS006311674
-
- Inchi: 1S/C9H9N3/c1-2-7(1)8-3-5-12-6-4-10-9(12)11-8/h3-7H,1-2H2
- InChI Key: BDBCBURPPOWYAY-UHFFFAOYSA-N
- SMILES: N1C2=NC=CN2C=CC=1C1CC1
Computed Properties
- Exact Mass: 159.079647300g/mol
- Monoisotopic Mass: 159.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 30.2
7-Cyclopropylimidazo[1,2-a]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM519179-1g |
7-Cyclopropylimidazo[1,2-a]pyrimidine |
375857-72-0 | 95% | 1g |
$1473 | 2024-07-17 |
7-Cyclopropylimidazo[1,2-a]pyrimidine Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
Additional information on 7-Cyclopropylimidazo[1,2-a]pyrimidine
Introduction to 7-Cyclopropylimidazo[1,2-a]pyrimidine (CAS No: 375857-72-0)
7-Cyclopropylimidazo[1,2-a]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 375857-72-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyrimidine class, a structural motif known for its broad spectrum of biological activities. The presence of a cyclopropyl group in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.
The imidazo[1,2-a]pyrimidine core is a privileged structure in drug discovery, frequently explored for its potential to interact with various biological targets. Researchers have leveraged this scaffold to design molecules with antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The incorporation of the cyclopropyl ring into the 7-Cyclopropylimidazo[1,2-a]pyrimidine framework enhances its binding affinity and selectivity, which are critical factors in the development of high-efficacy drugs with minimal side effects.
Recent advancements in computational chemistry and molecular modeling have enabled scientists to predict the binding modes of 7-Cyclopropylimidazo[1,2-a]pyrimidine with target proteins with remarkable accuracy. These studies have revealed that the cyclopropyl group plays a pivotal role in stabilizing the interactions between the compound and its biological targets. This insight has guided the optimization of synthetic routes to enhance the potency and pharmacokinetic profiles of derivatives of 7-Cyclopropylimidazo[1,2-a]pyrimidine.
In the realm of oncology, 7-Cyclopropylimidazo[1,2-a]pyrimidine derivatives have been investigated for their potential to inhibit kinases and other enzymes involved in cancer cell proliferation. Preclinical studies have demonstrated promising results in terms of tumor growth inhibition and apoptosis induction. The cyclopropyl moiety is particularly noteworthy for its ability to modulate the conformational flexibility of the molecule, thereby improving its binding affinity to disease-causing proteins.
The synthesis of 7-Cyclopropylimidazo[1,2-a]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to streamline the process. These techniques not only improve efficiency but also minimize waste generation, aligning with green chemistry principles.
One of the most compelling aspects of 7-Cyclopropylimidazo[1,2-a]pyrimidine is its versatility as a pharmacophore. By modifying various positions within its structure, chemists can fine-tune its biological activity to target specific diseases or biological pathways. For instance, substituents at the 3-position or 5-position can alter its interaction with enzymes or receptors, leading to enhanced therapeutic efficacy.
The pharmacokinetic properties of 7-Cyclopropylimidazo[1,2-a]pyrimidine derivatives are another area of active research. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for developing drugs that are both effective and safe. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been instrumental in characterizing the metabolic pathways of these compounds.
In conclusion,7-Cyclopropylimidazo[1,2-a]pyrimidine (CAS No: 375857-72-0) represents a promising lead compound in medicinal chemistry. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into novel therapeutics. As research continues to uncover new applications for this compound and its derivatives,7-Cyclopropylimidazo[1,2-a]pyrimidine is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.
375857-72-0 (7-Cyclopropylimidazo[1,2-a]pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)